Cas no 123417-18-5 (Boc-glu(ofm)-oh)

• Product Name: Boc-glu(ofm)-oh
• CAS No: 123417-18-5
• MF: C₂₄H₂₇NO₆
• MW: 425.4742872715
• MDL: MFCD00076934
• CID: 63679
• PubChem ID: 129966
• Update Time: 2025-05-20

Boc-glu(ofm)-oh Chemical and Physical Properties

Names and Identifiers

• Boc-L-Glutamic acid 5-fluorenylmethyl ester
• (S)-5-((9H-Fluoren-9-yl)methoxy)-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• Boc-D-N-Me-Phg-OH
• Boc-Glu(OFm)-OH
• Boc-Glu(OFm)-OH Boc-L-glutamic acid γ-9-fluorenylmethyl ester
• Boc-Glu-Ofm
• Boc-L-glutamic acid γ-9-fluorenylmethyl ester
• Boc-L-GlutaMic
• BOC-L-GLU(OFM)-OH
• BOC-GLUTAMIC ACID-OFM
• BOC-GLUTAMIC ACID(OFM)-OH
• (Tert-Butoxy)Carbonyl Glu(OFm)-OH
• BOC-L-GLUTAMIC ACID-Y-FLUORENYLMETHYLESTER
• N-Boc-L-glutamate 5-(9-fluorenylmethyl)ester
• (2S)-5-(9H-fluoren-9-ylmethoxy)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
• Boc-L-Glutamic acid 5-fluorenylmethylester
• FD21380
• (2s)-5-(9h-fluoren-9-ylmethoxy)-2-((2-methylpropan-2-yl)oxycarbonylamino)-5-oxopentanoic acid
• 5-(9H-Fluoren-9-ylmethyl) N-((1,1-dimethylethoxy)carbonyl)-L-glutamate
• N-alpha-t-Butyloxycarbonyl-D-glutamic acid-beta-fluorenylmethyl ester (Boc-D-Glu(OFm)-OH)
• SCHEMBL14381107
• MFCD00076934
• AKOS015909685
• BG-gamma-Fme
• DTXSID80154010
• AS-49053
• AC-8618
• 123417-18-5
• J-004938
• L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 5-(9H-fluoren-9-ylmethyl) ester
• (s)-5-((9h-fluoren-9-yl)methoxy)-2-(tert-butoxycarbonylamino)-5-oxopentanoic acid
• RCQRXYWDDVULAP-FQEVSTJZSA-N
• Boc-L-Glutamic acid 5-fluorenyl methyl ester
• L-Glutamic acid, N-((1,1-dimethylethoxy)carbonyl)-, 5-(9H-fluoren-9-ylmethyl) ester
• Nalpha-Boc-glu-gamma-fluorenylmethyl ester
• N-alpha-tert-Butyloxycarbonylglutamic acid gamma-fluorenylmethyl ester
• (S)-2-tert-Butoxycarbonylamino-pentanedioic acid 5-(9H-fluoren-9-ylmethyl) ester
• N-alpha-t-Butyloxycarbonyl-L-glutamic acid-beta-fluorenylmethyl ester (Boc-L-Glu(OFm)-OH)
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5-(9H-FLUOREN-9-YLMETHOXY)-5-OXOPENTANOIC ACID
• DTXCID9076501
• Boc-glu(ofm)-oh

• MDL： MFCD00076934
• Inchi： 1S/C24H27NO6/c1-24(2,3)31-23(29)25-20(22(27)28)12-13-21(26)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,27,28)/t20-/m0/s1
• InChI Key： RCQRXYWDDVULAP-FQEVSTJZSA-N
• SMILES： O(C(CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 425.18400
• Monoisotopic Mass: 425.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.232
• Boiling Point: 633.5 ℃ at 760 mmHg
• Flash Point: 336.9 °C
• Refractive Index: 1.57
• PSA: 101.93000
• LogP: 4.49110
• Solubility: Not determined

Boc-glu(ofm)-oh Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-glu(ofm)-oh

Professional Introduction to Boc-glu(ofm)-oh (CAS No: 123417-18-5)

Boc-glu(ofm)-oh, chemically known by its CAS number 123417-18-5, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a protected glutamic acid residue, holds considerable importance in the synthesis of peptide-based therapeutics and research applications. The Boc-glu(ofm)-oh structure is characterized by its Boc (tert-butoxycarbonyl) protective group on the amino group and an ofm (2,4-difluorophenyl) side chain, which imparts unique chemical properties suitable for various synthetic pathways.

The utility of Boc-glu(ofm)-oh stems from its role as a key intermediate in the construction of complex peptide molecules. In recent years, advancements in peptide chemistry have highlighted the importance of fluorinated aromatic residues in enhancing the stability and bioavailability of peptide drugs. The introduction of fluorine atoms into the side chain, as seen in the ofm modification, has been shown to improve metabolic resistance and binding affinity, making such modified peptides attractive candidates for drug development.

Recent studies have demonstrated the efficacy of peptides incorporating residues like glutamic acid modified with Boc-glu(ofm)-oh in targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported on the synthesis and characterization of a novel therapeutic peptide designed to modulate immune responses. The peptide, which included a segment derived from Boc-glu(ofm)-oh, exhibited enhanced binding to its target receptor and prolonged half-life in vivo, suggesting its potential as a lead compound for further development.

The synthesis of Boc-glu(ofm)-oh involves multi-step organic reactions, typically starting from commercially available glutamic acid derivatives. The Boc protection is applied to prevent unwanted side reactions during subsequent synthetic steps, while the introduction of the ofm side chain requires careful selection of fluorinating agents and reaction conditions. Researchers have optimized these processes to ensure high yields and purity, which are critical for pharmaceutical applications.

In addition to its role in therapeutic peptide synthesis, Boc-glu(ofm)-oh has found applications in research settings where detailed structural analysis is required. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate the structure of peptides containing this modified residue. These techniques not only confirm the successful incorporation of Boc-glu(ofm)-oh but also provide insights into its conformational behavior in solution.

The impact of fluorine substitution on peptide stability has been a focal point in recent research. A 2022 review article in Chemical Reviews summarized several studies demonstrating that fluorinated peptides exhibit greater resistance to enzymatic degradation compared to their non-fluorinated counterparts. This increased stability is attributed to the electronic effects of fluorine atoms, which disrupt hydrogen bonding networks and alter solvation properties. Such findings underscore the value of compounds like Boc-glu(ofm)-oh in developing more durable peptide-based drugs.

The pharmaceutical industry continues to explore new modifications for enhancing peptide drug properties. The use of protecting groups like Boc ensures that reactive functional groups are masked during synthetic steps, allowing for controlled and predictable reactions. Meanwhile, side chain modifications such as the ofm group offer opportunities to fine-tune physicochemical properties like solubility and bioavailability. Together with other advanced techniques like solid-phase peptide synthesis (SPPS), these tools have revolutionized how novel peptides are designed and produced.

The future prospects for Boc-glu(ofm)-oh and similar modified peptides remain promising. Ongoing research aims to expand their applications into areas such as antiviral and anticancer therapies. By leveraging cutting-edge synthetic methodologies and computational modeling, scientists are paving the way for next-generation peptide drugs that are more effective and less susceptible to degradation. As our understanding of peptide chemistry evolves, compounds like Boc-glu(ofm)-oh will continue to play a pivotal role in this exciting field.